Cas no 1038274-50-8 (6-amino-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 6-amino-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 1038274-50-8
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD11168890
• CID: 5230164
• Update Time: 2025-05-24

6-amino-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid, 6-amino-3,4-dihydro-
• 6-Aminochromane-3-carboxylic acid
• 6-amino-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

• MDL： MFCD11168890
• Inchi： 1S/C10H11NO3/c11-8-1-2-9-6(4-8)3-7(5-14-9)10(12)13/h1-2,4,7H,3,5,11H2,(H,12,13)
• InChI Key： GPUDLLUNOYCFNA-UHFFFAOYSA-N
• SMILES： C1OC2=CC=C(N)C=C2CC1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 6-amino-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

6-Amino-3,4-Dihydro-2H-1-Benzopyran-3-Carboxylic Acid: A Comprehensive Overview

6-Amino-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, also known by its CAS number 1038274-50-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of benzopyrans, which are aromatic compounds with a fused benzene and pyran ring system. The presence of an amino group at the 6-position and a carboxylic acid group at the 3-position introduces unique chemical properties and potential biological activities.

The structure of 6-amino-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is characterized by its bicyclic framework, which consists of a benzene ring fused to a dihydro-pyran ring. The dihydro-pyran ring is partially saturated, giving the molecule a distinct geometry that may influence its interactions with biological systems. The amino group at position 6 is in close proximity to the carboxylic acid group at position 3, creating opportunities for intramolecular hydrogen bonding or other non-covalent interactions that could stabilize certain conformations of the molecule.

Recent studies have highlighted the potential of benzopyran derivatives as candidates for drug development. For instance, research has shown that these compounds may exhibit antioxidant, anti-inflammatory, and neuroprotective properties. The specific substitution pattern in 6-amino-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid could enhance these activities by modulating the electronic properties of the aromatic system or by providing binding sites for biological targets such as enzymes or receptors.

In terms of synthesis, several methods have been reported for the preparation of benzopyran derivatives. One common approach involves cyclization reactions where appropriate precursors are subjected to conditions that promote the formation of the fused ring system. For 6-amino-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, a possible synthetic route could involve the condensation of an amino-containing phenol derivative with an aldehyde or ketone in the presence of an acid catalyst. Optimization of reaction conditions would be necessary to achieve high yields and selectivity.

The biological evaluation of 6-amino derivatives has revealed interesting findings. For example, some analogs have demonstrated selective inhibition against certain enzymes involved in inflammatory pathways. This suggests that 6-amino-substituted benzopyrans could serve as leads for developing anti-inflammatory agents. Furthermore, computational studies using molecular docking have provided insights into how these compounds might interact with target proteins at the molecular level.

In conclusion, 6-amino-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, with its unique structural features and promising biological profile, represents a valuable compound for further exploration in drug discovery and development. Continued research into its synthesis, structure-property relationships, and biological activities will undoubtedly shed more light on its potential applications in medicine and beyond.